Cas no 944470-93-3 ((2-(Trifluoromethoxy)phenyl)magnesium bromide, 0.50 M in THF)

• Product Name: (2-(Trifluoromethoxy)phenyl)magnesium bromide, 0.50 M in THF
• CAS No: 944470-93-3
• MF: C₇H₄BrF₃MgO
• MW: 265.310272216797
• MDL: MFCD18253607
• CID: 4666658
• Update Time: 2025-10-28

(2-(Trifluoromethoxy)phenyl)magnesium bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethoxy)phenyl)magnesium bromide, 0.50 M in 2-MeTHF
• (2-(Trifluoromethoxy)phenyl)magnesium bromide, 0.50 M in THF
• 2-(Trifluoromethoxy)phenylmagnesium bromide
• 2-(Trifluoromethoxy)phenylmagnesium bromide, 0.5 M in 2-MeTHF

• MDL： MFCD18253607
• Inchi： 1S/C7H4F3O.BrH.Mg/c8-7(9,10)11-6-4-2-1-3-5-6;;/h1-4H;1H;/q;;+1/p-1
• InChI Key： SISJEYQGFBUPMU-UHFFFAOYSA-M
• SMILES： O(C1C=CC=CC=1[Mg]Br)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on (2-(Trifluoromethoxy)phenyl)magnesium bromide, 0.50 M in THF

Comprehensive Guide to (2-(Trifluoromethoxy)phenyl)magnesium bromide (CAS No. 944470-93-3), 0.50 M in THF

(2-(Trifluoromethoxy)phenyl)magnesium bromide (CAS No. 944470-93-3) is a highly versatile Grignard reagent widely used in organic synthesis and pharmaceutical research. This compound, typically supplied as a 0.50 M solution in tetrahydrofuran (THF), is valued for its reactivity in forming carbon-carbon bonds, making it indispensable in the development of complex molecular structures. The presence of the trifluoromethoxy group enhances its utility in creating fluorinated compounds, which are increasingly important in agrochemicals and drug discovery.

In recent years, the demand for fluorinated organic compounds has surged due to their unique properties, such as increased metabolic stability and lipophilicity. Researchers frequently search for "Grignard reagent applications" or "how to handle air-sensitive reagents," reflecting the growing interest in advanced synthetic methodologies. (2-(Trifluoromethoxy)phenyl)magnesium bromide addresses these needs by offering a reliable route to introduce the 2-(trifluoromethoxy)phenyl moiety into target molecules, a feature highly sought after in medicinal chemistry.

The compound's 0.50 M concentration in THF ensures optimal reactivity while maintaining stability under inert conditions. THF, a common solvent for Grignard reagents, facilitates easy handling and precise dosing in laboratory settings. Users often inquire about "best practices for storing Grignard reagents" or "compatibility of THF with other solvents," highlighting the need for practical guidance. Proper storage in a cool, dry place under an inert atmosphere is critical to preserving the reagent's efficacy.

From a synthetic perspective, (2-(Trifluoromethoxy)phenyl)magnesium bromide is frequently employed in nucleophilic addition reactions, cross-coupling processes, and the synthesis of heterocyclic compounds. Its role in constructing biaryl structures is particularly noteworthy, as these motifs are prevalent in many FDA-approved drugs. Queries like "Grignard reagent safety tips" or "scaling up Grignard reactions" underscore the importance of both safety and scalability in industrial applications.

In the context of green chemistry, researchers are exploring ways to minimize waste and improve the sustainability of Grignard reactions. The use of (2-(Trifluoromethoxy)phenyl)magnesium bromide aligns with these goals, as it enables efficient transformations with fewer byproducts. Searches for "eco-friendly Grignard reagents" or "reducing THF usage in synthesis" reflect this trend. Innovations in catalytic systems and solvent recovery are further enhancing the environmental profile of such reagents.

For analytical chemists, characterizing reactions involving (2-(Trifluoromethoxy)phenyl)magnesium bromide often involves techniques like NMR spectroscopy and mass spectrometry. Common questions such as "how to monitor Grignard reactions" or "quenching methods for organomagnesium compounds" are frequently encountered in forums and technical discussions. Proper quenching with aqueous ammonium chloride or other mild proton sources is recommended to ensure safe and effective reaction termination.

The pharmaceutical industry's focus on fluorine-containing drugs has propelled the relevance of (2-(Trifluoromethoxy)phenyl)magnesium bromide. With blockbuster drugs like Celecoxib and Fluoxetine featuring fluorinated groups, the demand for reliable synthetic tools continues to grow. Searches for "fluorine in drug design" or "building blocks for CNS drugs" highlight this intersection of chemistry and medicine. The reagent's ability to introduce both aryl and trifluoromethoxy groups in a single step makes it a valuable asset in this domain.

In academic settings, (2-(Trifluoromethoxy)phenyl)magnesium bromide serves as an excellent teaching tool for demonstrating organometallic chemistry principles. Laboratory courses often feature experiments involving Grignard reactions, addressing common student queries like "why are Grignard reagents moisture-sensitive" or "how to achieve high yields in nucleophilic additions." The compound's predictable behavior and well-documented reactivity make it ideal for educational purposes.

Looking ahead, the applications of (2-(Trifluoromethoxy)phenyl)magnesium bromide are expected to expand further, particularly in the synthesis of advanced materials and specialty chemicals. As researchers explore new frontiers in catalysis and molecular design, this reagent will likely play a pivotal role. Industry professionals searching for "next-generation Grignard reagents" or "innovations in fluorinated compound synthesis" will find this compound at the forefront of such developments.